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Compound of Interest

Compound Name: KL-11743

Cat. No.: B12431999

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides essential guidance on the proper disposal
procedures for KL-11743, a potent inhibitor of class | glucose transporters. Adherence to these
protocols is critical for minimizing risks and maintaining a safe research environment.

KL-11743 is classified as a combustible solid, necessitating specific precautions for its
management and disposal. The following information is synthesized from available safety data
and general laboratory safety standards.

Chemical and Safety Data

A summary of the known properties and safety information for KL-11743 is presented below.
This data should be reviewed by all personnel handling the compound.
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Property

Value

Chemical Name

2-(3-(6-Ethoxy-4-((4-(1-(tetrahydro-2H-pyran-2-
yI)-1H-pyrazol-4-yl)phenyl)amino)quinazolin-2-
yl)phenoxy)-N-isopropylacetamide

Molecular Formula C30H30N6O3
Molecular Weight 522.60 g/mol

CAS Number 1369452-53-8
Appearance White to beige powder
Solubility Soluble in DMSO

Storage Class

11 - Combustible Solids

Water Hazard Class (WGK)

3 - Severely hazardous to water

Personal Protective Equipment (PPE)

Before handling KL-11743, all personnel must be equipped with the appropriate personal

protective equipment to prevent exposure.

PPE Category

Specific Requirements

Hand Protection

Chemical-resistant gloves (e.qg., nitrile rubber)

Eye/Face Protection

Safety glasses with side-shields or chemical

safety goggles

Skin and Body Protection

Laboratory coat, long pants, and closed-toe

shoes

Respiratory Protection

Use in a well-ventilated area. If dust is
generated, a NIOSH-approved respirator for

dusts is recommended.

Step-by-Step Disposal Procedure
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The following procedure outlines the steps for the safe disposal of KL-11743 waste. This
process is designed to comply with general hazardous waste regulations. Always consult your
institution's specific environmental health and safety (EHS) guidelines for local requirements.

Preparation

Wear appropriate PPE

Waste Com‘::'inment

Collect solid waste in a designated, labeled, and sealed container Collect solutions in a separate, labeled, and sealed container for chemical waste|

Collect contaminated materials (e.g., gloves, wipes) in the same container

Storage

IStore waste container in a designated hazardous waste accumulation area|

,

Ensure storage area is cool, dry, and away from ignition sources|

Final Disposal
A4

Arrange for pickup by certified hazardous waste disposal service

Complete all required waste disposal documentation
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KL-11743 Disposal Workflow

Preparation: Before beginning any process that will generate KL-11743 waste, ensure you
are wearing the appropriate Personal Protective Equipment (PPE) as detailed in the table
above.

Solid Waste Containment:

o Collect all solid KL-11743 waste, including unused or expired product, in a clearly labeled,
sealable container designated for solid chemical waste.

o Any materials contaminated with solid KL-11743, such as weighing paper, disposable
spatulas, or contaminated wipes, should also be placed in this container.

Liquid Waste Containment:

o For solutions of KL-11743 (e.g., dissolved in DMSO), collect the waste in a separate,
clearly labeled, and sealable container designated for liquid chemical waste.

o Do not mix with other incompatible waste streams.
Waste Storage:

o Store the sealed waste containers in a designated and secure hazardous waste
accumulation area.

o This area should be cool, dry, and away from any potential sources of ignition, as KL-
11743 is a combustible solid.

Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal contractor to arrange for the pickup and disposal of the KL-
11743 waste.

o Complete all necessary waste disposal forms and documentation as required by your
institution and local regulations.
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Disclaimer: This information is intended as a general guide. Researchers are responsible for
consulting their institution's specific safety and disposal protocols and the manufacturer's
Safety Data Sheet (SDS) for the most accurate and up-to-date information. Links to SDS
documents from various suppliers can be found on their respective websites.

 To cite this document: BenchChem. [Proper Disposal of KL-11743: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12431999#kl-11743-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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